Cas no 946373-52-0 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide
• CAS No: 946373-52-0
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 6439365
• Update Time: 2025-10-27

N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide
• 2-Furancarboxamide, N-[2-(dimethylamino)-2-(3-thienyl)ethyl]-

• Inchi： 1S/C13H16N2O2S/c1-15(2)11(10-5-7-18-9-10)8-14-13(16)12-4-3-6-17-12/h3-7,9,11H,8H2,1-2H3,(H,14,16)
• InChI Key： NVYVPHCXZPHODT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC(N(C)C)C1C=CSC=1)=O

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 445.1±45.0 °C(Predicted)
• pka: 13.89±0.46(Predicted)

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide

N-2-(Dimethylamino)-2-(Thiophen-3-Yl)Ethylfuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 946373-52-0, commonly referred to as N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. The molecule is composed of a furan ring, a thiophene moiety, and a dimethylamino group, which collectively contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide in the field of materials science, particularly in the development of advanced materials for electronic applications. The thiophene group within the molecule is known for its excellent conjugation properties, which enhance the compound's ability to conduct electricity. This makes it a valuable component in the synthesis of organic semiconductors and conductive polymers. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical stability.

In addition to its electronic applications, N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide has shown potential in the field of drug discovery. The dimethylamino group within the molecule contributes to its amphiprotic nature, allowing it to interact with both hydrophilic and hydrophobic environments. This property makes it an attractive candidate for designing drug delivery systems, particularly for targeting specific cellular pathways. Recent experiments have indicated that this compound can act as a carrier for hydrophobic drugs, enhancing their bioavailability and reducing systemic toxicity.

The synthesis of N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the formation of the furan ring through cyclization reactions, followed by the introduction of the thiophene and dimethylamino groups via nucleophilic substitution and amidation reactions. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, resulting in higher yields and improved purity.

From an environmental perspective, N-2-(dimethylamino)-2-(thiophen-3-yl)ethylfuran-2-carboxamide exhibits biodegradability under specific conditions, making it a more sustainable option compared to traditional synthetic compounds. Studies have shown that under aerobic conditions, the compound can be effectively degraded by microbial communities, reducing its environmental footprint. This characteristic aligns with current global efforts to develop eco-friendly chemicals and materials.

Looking ahead, the versatility of N-2-(dimethylamino)-2-(thiophen-3-yli) ethylfuran - ̃carboxamide suggests that it will continue to play a pivotal role in various scientific disciplines. Its unique combination of electronic properties, biocompatibility, and environmental adaptability positions it as a promising candidate for future innovations in materials science, pharmacology, and sustainable chemistry.